tert-Butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate
Overview
Description
“tert-Butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate” is a chemical compound with the molecular formula C9H20N2O2 . It is also known by other names such as “tert-butyl (2-aminoethyl)(ethyl)carbamate” and "(2-Aminoethyl)ethylcarbamic acid tert-butyl ester" .
Molecular Structure Analysis
The molecular structure of “tert-Butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate” is complex. The compound has a molecular weight of 188.267 Da and a monoisotopic mass of 188.152481 Da .Physical And Chemical Properties Analysis
“tert-Butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate” has a boiling point of 72-80 °C at 0.1 mmHg and a density of 1.012 g/mL at 20 °C . It is miscible with methanol and chloroform .Scientific Research Applications
Synthesis of Carbocyclic Analogues of 2′-Deoxyribonucleotides : An intermediate closely related to tert-Butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate, tert-butyl N-[(1R,3S,4R)-3-hydroxy-4-(hydroxymethyl)cyclopentyl]carbamate, has been identified as critical in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. This demonstrates its potential in nucleotide analogue synthesis, which can have applications in antiviral and anticancer drugs (Ober, Marsch, Harms, & Carell, 2004).
Intermediate in Anti-Cancer Drug Synthesis : A derivative of tert-Butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate, t-butyl{1-[(p-phenylacetyl)phenyl]cyclobutyl}carbamate, has been synthesized as a key intermediate in the production of anti-cancer drugs. This emphasizes its role in the pharmaceutical industry, particularly in oncology (Song Hao, 2011).
Preparation of Stereoselective Isomers for Factor Xa Inhibitors : The compound shows potential in the preparation of stereoisomers crucial for synthesizing factor Xa inhibitors. Such inhibitors have applications in preventing thrombosis and are important in cardiovascular medicine (Wang, Ma, Reddy, & Hu, 2017).
Synthesis of Biologically Active Compounds : Another derivative, tert-Butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate, has been synthesized as an important intermediate in many biologically active compounds such as omisertinib (AZD9291), used in targeted cancer therapies (Zhao, Guo, Lan, & Xu, 2017).
Synthesis of Spirocyclopropanated Analogues of Insecticides : The compound has been used to synthesize spirocyclopropanated analogues of the insecticide Thiacloprid and Imidacloprid, indicating its application in agricultural chemistry (Brackmann, Yufit, Howard, Es-Sayed, & Meijere, 2005).
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause severe skin burns and eye damage, and may cause respiratory irritation . Safety measures include avoiding dust formation, not breathing in mist/gas/vapors, and wearing protective equipment .
properties
IUPAC Name |
tert-butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2O2/c1-10(2,3)15-9(14)13-11(7-8-12)5-4-6-11/h4-8,12H2,1-3H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PFERABUZMLBXRK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1(CCC1)CCN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl N-[1-(2-aminoethyl)cyclobutyl]carbamate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.